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Compound of Interest

Compound Name:
(2-Fluoroethyl)hydrazine

dihydrochloride

CAS No.: 809282-60-8

Cat. No.: B2374935

Get Quote

Executive Summary
Chemical: (2-Fluoroethyl)hydrazine dihydrochloride CAS: 13039-29-7 (Free base: 352-60-

3) Primary Hazards: Carcinogen (1B), Acute Toxicity, Severe Skin Burns, Aquatic Toxicity.

Waste Classification:Halogenated Organic / Cytotoxic-Like.

This guide provides an operational framework for the safe containment and disposal of (2-
Fluoroethyl)hydrazine dihydrochloride. Unlike standard hydrazine, the presence of the

fluorine atom mandates that this waste be treated as halogenated, significantly altering the

incineration requirements (requiring HF scrubbers) and preventing its disposal in standard non-

halogenated organic streams.

Part 1: Hazard Characterization & Risk Assessment
Before initiating any disposal workflow, the operator must understand the specific chemical

behavior that dictates the safety protocol.
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Feature Hazard Implication Operational Response

Hydrazine Moiety

Powerful reducing agent;

potential for formation of

azides (explosion hazard) if

mixed with nitrites/nitrates.

Strict Segregation: Never store

near oxidizers (peroxides,

permanganates) or nitric acid.

[1]

Fluorine Substituent

Upon thermal decomposition

(fire/incineration), releases

Hydrogen Fluoride (HF) gas.

Labeling: Waste must be

clearly tagged "Halogenated"

to ensure the incinerator facility

uses appropriate scrubbers.

Dihydrochloride Salt

Acidic nature (pH < 2 in

solution); corrosive to metal

and tissue.

Container Choice: Use HDPE

or glass. Avoid metal

containers. Do not mix with

bleach unless neutralizing a

spill (see Protocol 3).

Alkylating Potential
DNA damage

(mutagen/carcinogen).

PPE: Double nitrile gloves

(0.11mm min) or Silver

Shield® laminate gloves.

Tyvek lab coat.

Part 2: Waste Classification & Segregation
Proper segregation is the single most critical step to prevent downstream accidents.

The "Halogenated" Imperative
Because this molecule contains fluorine, it cannot be bulked with standard non-halogenated

solvents (e.g., acetone, ethanol waste). Doing so violates EPA/RCRA protocols for fuel

blending and endangers incinerator equipment.

Solid Waste: Segregate into "Solid Toxic/Carcinogenic" stream.

Liquid Waste: Segregate into "Halogenated Organic" stream.

Compatibility Matrix
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Chemical Class Compatibility Result of Mixing

Oxidizers (Bleach, H₂O₂) ❌ INCOMPATIBLE
Violent gas evolution (

), heat, potential fire.

Strong Bases (NaOH) ⚠️ Conditional

Liberates the free base (2-

Fluoroethyl)hydrazine, which is

volatile and more toxic than

the salt. Keep acidic.

Nitrites/Nitrates ❌ INCOMPATIBLE
Formation of unstable azides

(Explosion Hazard).

Halogenated Solvents ✅ Compatible
Safe for co-disposal in

halogenated waste streams.

Part 3: Disposal Workflows
Protocol A: Solid Waste (Primary Disposal)
For expired reagents, contaminated solids, or pure salt.

Container: Use a wide-mouth HDPE jar or the original manufacturer container.

Bagging: Place the container inside a clear, 6-mil polyethylene bag (secondary containment).

Labeling: Apply a hazardous waste label with the following specific text:

Chemical Name: (2-Fluoroethyl)hydrazine dihydrochloride

Hazards: Toxic, Corrosive, Carcinogen.[2]

Note: "Contains Fluorine - Halogenated."

Storage: Store in a satellite accumulation area (SAA) inside a secondary bin until pickup.

Protocol B: Liquid Waste (Mother Liquors/Solutions)
For reaction mixtures or dissolved waste.[3]
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pH Check: Ensure the solution is acidic or neutral. Do not basify unnecessarily, as this

increases volatility.[1]

Transfer: Pour into a dedicated "Halogenated Organic Waste" carboy.

Critical: Do not fill >90% to allow for expansion.

Documentation: Log the volume and concentration on the carboy tag immediately.

Protocol C: Chemical Deactivation (Spills Only)
Warning: Chemical deactivation is NOT recommended for bulk disposal due to the generation

of toxic alkyl halides and heat. Use this ONLY for spill cleanup or trace residue deactivation.

Reagents: 5% Sodium Hypochlorite (Bleach), Ice bath.

Containment: Isolate the spill area. Wear full PPE (including respirator if powder is airborne).

[4]

Preparation: Prepare a 5% bleach solution in excess (approx. 20:1 ratio of bleach to

hydrazine).

Cooling: If treating a significant amount of residue, cool the bleach solution in an ice bath to

<10°C.

Neutralization:

Slow Addition: Add the hydrazine residue slowly to the bleach solution.

Mechanism:[3][5][6][7]

Observation: Watch for nitrogen gas bubbling. If the solution heats up, stop and add ice.

Final Disposal: The resulting solution now contains deactivated organic halides. Adjust pH to

7-9, then dispose of as Halogenated Aqueous Waste. Do not pour down the drain.

Part 4: Operational Decision Logic
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The following diagram outlines the decision-making process for the researcher to ensure

compliance and safety.

Waste Generation:
(2-Fluoroethyl)hydrazine

Dihydrochloride

Physical State?

Solid / Pure Salt

Powder

Liquid / Solution

Reaction Mix

Spill / Residue

Accidental Release

Double Bag in
6-mil Polyethylene

Segregate: HALOGENATED
Organic Waste Stream

Chemical Deactivation
(Dilute Bleach + Ice)

Label: TOXIC SOLID
ORGANIC, N.O.S.

Commercial Incineration
(Must handle HF)

CRITICAL: Do NOT
mix with Oxidizers

Treat Result as
Halogenated Waste
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Click to download full resolution via product page

Figure 1: Decision tree for waste segregation and processing. Note the convergence on

commercial incineration as the final endpoint.

Part 5: Regulatory & Shipping Information
When preparing the waste manifest for the environmental health and safety (EHS) team or

external contractor, use the following designations.

RCRA Waste Code:

U-Listed Equivalent: While (2-Fluoroethyl)hydrazine is not explicitly listed by name in 40

CFR 261.33, it should be managed as U133 (Hydrazine) or U098 (1,1-Dimethylhydrazine)

equivalent due to toxicity and reactivity, or generally as D001/D002/D003 depending on

the mixture.

Best Practice: Classify as "Hazardous Waste - Toxic, Corrosive."

DOT Shipping Name (for external transport):

Proper Name:Toxic solids, organic, n.o.s. ((2-Fluoroethyl)hydrazine dihydrochloride)

UN Number: UN 2811 (or UN 3261 if corrosivity is the primary driver).

Packing Group: II or I (High Danger).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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